Cas no 81613-58-3 (Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)-)

• Product Name: Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)-
• CAS No: 81613-58-3
• MF: C₁₁H₅BrF₆
• MW: 331.051823377609
• CID: 1804205
• PubChem ID: 2779977
• Update Time: 2025-06-12

Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)-
• 81613-58-3
• 1-(3-bromoprop-1-ynyl)-3,5-bis(trifluoromethyl)benzene
• 1-(3-bromoprop-1-yn-1-yl)-3,5-bis(trifluoromethyl)benzene
• SCHEMBL5894329
• [3-(3,5-bis(trifluoromethyl)phenyl)-prop-2-ynyl]-bromide
• 1-(3-Bromoprop-1-ynyl)-3,5-di(trifluoromethyl)benzene
• 1-(3,5-bistrifluoromethylphenyl)-3-bromoprop-1-yne

• Inchi： 1S/C11H5BrF6/c12-3-1-2-7-4-8(10(13,14)15)6-9(5-7)11(16,17)18/h4-6H,3H2
• InChI Key： MSPOYOJPUQITPI-UHFFFAOYSA-N
• SMILES： BrCC#CC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 329.94788g/mol
• Monoisotopic Mass: 329.94788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)-

Introduction to Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)- (CAS No. 81613-58-3)

Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)- (CAS No. 81613-58-3) is a highly specialized compound with significant applications in the fields of medicinal chemistry and materials science. This compound, also known as 1-(3-Bromo-1-propynyl)-3,5-bis(trifluoromethyl)benzene, is characterized by its unique molecular structure, which includes a bromoalkynyl substituent and two trifluoromethyl groups. These features contribute to its remarkable chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The chemical formula of Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)- is C₁₀H₄BrF₆. Its molecular weight is approximately 294.04 g/mol. The compound is a colorless solid at room temperature and exhibits high thermal stability. The presence of the trifluoromethyl groups imparts significant electron-withdrawing effects, which influence the compound's reactivity and solubility in various solvents.

In recent years, Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)- has gained considerable attention due to its potential applications in the development of novel pharmaceuticals. Research has shown that this compound can serve as a versatile building block for the synthesis of bioactive molecules with diverse therapeutic properties. For instance, studies have explored its use in the design of anticancer agents, where the trifluoromethyl groups enhance the lipophilicity and metabolic stability of the resulting compounds.

Moreover, the bromoalkynyl substituent in Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)- provides a reactive handle for further functionalization through various chemical reactions. This feature makes it an attractive starting material for the synthesis of complex organic molecules with tailored biological activities. Recent advancements in click chemistry have further expanded the utility of this compound by enabling efficient and selective coupling reactions under mild conditions.

In addition to its pharmaceutical applications, Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)- has also found use in materials science. The unique combination of electron-withdrawing trifluoromethyl groups and the reactive bromoalkynyl moiety makes it suitable for the preparation of functional polymers and coatings with enhanced mechanical and thermal properties. These materials have potential applications in areas such as electronics, aerospace, and biomedical devices.

The synthesis of Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)- typically involves a multi-step process that starts with the reaction of 3,5-ditrifluoromethylbenzene with a suitable bromoalkyne precursor. Various methodologies have been reported in the literature to optimize this synthesis, focusing on improving yield and purity while minimizing side reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of the process.

Safety considerations are paramount when handling Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)-. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe storage and handling. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, Benzene, 1-(3-bromo-1-propynyl)-3,5-bis(trifluoromethyl)- (CAS No. 81613-58-3) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure endows it with valuable properties that make it an essential building block for the development of advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use, further highlighting its significance in modern scientific endeavors.